Cas no 2172440-49-0 (2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2172440-49-0
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5944882
• PubChem ID: 165539156
• Update Time: 2025-06-07

2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2-[N-tert-butyl-3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2172440-49-0
• EN300-1512730

• Inchi： 1S/C27H34N2O6/c1-5-34-18(14-24(30)29(16-25(31)32)27(2,3)4)15-28-26(33)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,5,14-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： LNXFKOIBULVMEK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC(=O)O)C(C)(C)C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid (CAS No. 2172440-49-0)

2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, identified by its CAS number 2172440-49-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a tert-butyl group, an ethoxy moiety, and an (9H-fluoren-9-yl)methoxycarbonyl amide moiety makes this molecule a candidate for further exploration in drug discovery and development.

The structure of 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid is designed to interact with biological targets in a highly specific manner. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and as a protecting group for amino acids. This feature suggests that the compound may have applications in the development of peptide mimetics or as a precursor in the synthesis of more complex biomolecules. Additionally, the butanamidoacetic acid backbone provides a framework that can be modified to enhance solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The functional groups present in 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid make it a promising candidate for such applications. For instance, the amine group can be exploited to develop compounds that interact with enzymes such as kinases or proteases, which are often implicated in disease pathogenesis. Furthermore, the acidic carboxylic group can serve as a target for interactions with receptors or transporters that mediate cellular signaling.

One of the most exciting aspects of this compound is its potential as a tool for research into neurodegenerative diseases. The fluorenylmethoxycarbonyl moiety is known to enhance the stability of peptides and proteins, making it an attractive candidate for developing probes or inhibitors that target neurodegenerative pathways. Recent studies have shown that compounds with similar structural features can modulate the activity of enzymes such as acetylcholinesterase, which is crucial in conditions like Alzheimer's disease. The tert-butyl group, while primarily serving as a steric shield, may also contribute to the compound's ability to cross the blood-brain barrier, improving its potential as a therapeutic agent.

The synthesis of 2-N-tert-butyl-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates anhydrous conditions and precise control over reaction times to prevent side reactions. Additionally, the presence of multiple functional groups requires careful consideration during purification to avoid degradation or unwanted modifications. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is essential for both academic research and industrial applications.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to drug discovery. For example, its ability to interact with biological targets could make it useful in developing inhibitors for enzymes involved in cancer progression or inflammatory responses. The fluorenylmethoxycarbonyl moiety also lends itself to fluorescence-based assays, allowing researchers to study interactions at the molecular level using techniques such as fluorescence resonance energy transfer (FRET) or Förster resonance energy transfer (FRET). These approaches are invaluable for understanding how small molecules interact with their targets and for identifying potential lead compounds for further development.

The pharmaceutical industry has long been interested in developing drugs that can modulate biological pathways associated with disease. Compounds like 2-N-tert-butyl-3-ethoxy-4-{(9H-fluorenine -9 - ylmethoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2172440 -49 -0) represent an important step forward in this endeavor. By leveraging advances in synthetic chemistry and molecular biology, researchers can design molecules with specific properties tailored to interact with biological targets in a desired manner. This approach has led to the discovery of numerous drugs that have improved patient outcomes across various therapeutic areas.

As our understanding of biology continues to evolve, so too does our ability to design molecules that can modulate biological processes at the molecular level. The development of novel compounds like this one underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can accelerate the discovery and development of new therapies that address unmet medical needs. The potential applications of 2-N - tert - butyl - 3 - ethoxy - 4 - {(( 9 H - fluorene ) - 9 - ylmethoxycarbonyl } amino ) butanamidoacetic acid ( CAS No . 2172440 ) are vast , ranging from treating chronic diseases to developing novel diagnostic tools.

In conclusion,2-N - tert - butyl - 3 - ethoxy - 4 - {(( 9 H - fluorene ) - 9 - ylmethoxycarbonyl } amino ) butanamidoacetic acid ( CAS No . 2172440 ) represents an exciting opportunity for further research and development in pharmaceutical chemistry . Its complex structure , unique functional groups , and potential biological activities make it a promising candidate for addressing various medical challenges . As research continues , we can expect to see more innovative applications emerge from this class of molecules , contributing significantly to advancements in medicine and biotechnology .